87-62-7

2,6-Dimethylaniline

In Stock

• CAS RN:
• 87-62-7

• Formula:
• C8H11N
  (CH3)2C6H3NH2
  C8H11N

• InChI:
• InChI=1S/C8H11N/c1-6-4-3-5-7(2)8(6)9/h3-5H,9H2,1-2H3

• InChIKey:
• UFFBMTHBGFGIHF-UHFFFAOYSA-N

• 2,6-dimethylaniline is a primary arylamine that is aniline in which the hydrogens at the 2- and 6-positions are replaced by methyl groups. It is used in the production of some anasthetics and other chemicals. It is a drug metabolite of lidocaine (local anasthetic). It has a role as a carcinogenic agent and a drug metabolite. It is a primary arylamine and a dimethylaniline.
  2, 6-Dimethylaniline, also known as 2, 6-xylidine or 2, 6-dma, belongs to the class of organic compounds known as m-xylenes. These are aromatic compounds that contain a m-xylene moiety, which is a monocyclic benzene carrying exactly two methyl groups at the 1- and 3-positions. 2, 6-Dimethylaniline exists as a liquid, slightly soluble (in water), and a strong basic compound (based on its pKa). 2, 6-Dimethylaniline has been found in human liver and kidney tissues, and has also been detected in multiple bio...

Isomyristicin

In Stock

• CAS RN:
• 487-62-7

• Formula:
• C11H12O3

• InChI:
• InChI=1S/C11H12O3/c1-3-4-8-5-9(12-2)11-10(6-8)13-7-14-11/h3-6H,7H2,1-2H3/b4-3+

• InChIKey:
• DHUZAAUGHUHIDS-ONEGZZNKSA-N

• Isomyristicin is a member of benzodioxoles.

Methyl 11-methyltridecanoate

In Stock

• CAS RN:
• 5487-62-7

• Formula:
• C15H30O2

• InChI:
• InChI=1S/C15H30O2/c1-4-14(2)12-10-8-6-5-7-9-11-13-15(16)17-3/h14H,4-13H2,1-3H3

• InChIKey:
• KXVISLMYSJMHMJ-UHFFFAOYSA-N

• Methyl 11-methyltridecanoate is a useful research compound. Its molecular formula is C15H30O2 and its molecular weight is 242.4 g/mol. The purity is usually 95%.

Carbethoxyhexyl Imidazole

In Stock

• CAS RN:
• 68887-62-7

• Formula:
• C12H20N2O2

• InChI:
• InChI=1S/C12H20N2O2/c1-2-16-12(15)7-5-3-4-6-9-14-10-8-13-11-14/h8,10-11H,2-7,9H2,1H3

• InChIKey:
• IGQBGUMGRVQYDB-UHFFFAOYSA-N

• Carbethoxyhexyl Imidazole is a useful research compound. Its molecular formula is C12H20N2O2 and its molecular weight is 224.3 g/mol. The purity is usually 95%.

2,3-Dihydro-2,3,5-triphenyl-1,3,4-thiadiazole

• CAS RN:
• 13187-62-7

• Formula:
• C20H32O8Sn

• 2,3-Dihydro-2,3,5-triphenyl-1,3,4-thiadiazole, also known as 2,3-Dihydro-2,3,5-triphenyl-1,3,4-thiadiazole, is a useful research compound. Its molecular formula is C20H32O8Sn. The purity is usually 95%.

2-Amino-2,3-dimethylbutanoic acid

In Stock

• CAS RN:
• 26287-62-7

• Formula:
• C6H13NO2

• InChI:
• InChI=1S/C6H13NO2/c1-4(2)6(3,7)5(8)9/h4H,7H2,1-3H3,(H,8,9)

• InChIKey:
• GPYTYOMSQHBYTK-UHFFFAOYSA-N

• 2-Amino-2,3-dimethylbutanoic acid, also known as 2-Amino-2,3-dimethylbutanoic acid, is a useful research compound. Its molecular formula is C6H13NO2 and its molecular weight is 131.17 g/mol. The purity is usually 95%.

N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carbohydrazide

In Stock

• CAS RN:
• 851987-62-7

• Formula:
• C18H17N3O3S

• InChI:
• InChI=1S/C18H17N3O3S/c1-10-7-11(2)16-13(8-10)19-18(25-16)21-20-17(22)12-3-4-14-15(9-12)24-6-5-23-14/h3-4,7-9H,5-6H2,1-2H3,(H,19,21)(H,20,22)

• InChIKey:
• AQPXKOVOOIQGNV-UHFFFAOYSA-N

• N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carbohydrazide is a useful research compound. Its molecular formula is C18H17N3O3S and its molecular weight is 355.41. The purity is usually 95%.

3-(4-Chlorophenyl)-2'-methoxypropiophenone

In Stock

• CAS RN:
• 898787-62-7

• Formula:
• C16H15ClO2

• InChI:
• InChI=1S/C16H15ClO2/c1-19-16-5-3-2-4-14(16)15(18)11-8-12-6-9-13(17)10-7-12/h2-7,9-10H,8,11H2,1H3

• InChIKey:
• WZZDQRGZXPOCNR-UHFFFAOYSA-N

• 3-(4-Chlorophenyl)-2'-methoxypropiophenone is a useful research compound. Its molecular formula is C16H15ClO2 and its molecular weight is 274.74 g/mol. The purity is usually 95%.

2-(3,4-dimethoxyphenyl)-5-methyl-N-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine

In Stock

• CAS RN:
• 932987-62-7

• Formula:
• C22H22N4O2

• InChI:
• InChI=1S/C22H22N4O2/c1-14-5-8-17(9-6-14)24-21-11-15(2)23-22-13-18(25-26(21)22)16-7-10-19(27-3)20(12-16)28-4/h5-13,24H,1-4H3

• InChIKey:
• LRGQRCGCMSGVMI-UHFFFAOYSA-N

• 2-(3,4-dimethoxyphenyl)-5-methyl-N-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine is a useful research compound. Its molecular formula is C22H22N4O2 and its molecular weight is 374.444. The purity is usually 95%.

(2S,4S)-Methyl 4-phenoxypyrrolidine-2-carboxylate

Usually In Stock

• CAS RN:
• 157187-62-7

• Formula:
• C12H15NO3

• InChI:
• InChI=1S/C12H15NO3/c1-15-12(14)11-7-10(8-13-11)16-9-5-3-2-4-6-9/h2-6,10-11,13H,7-8H2,1H3/t10-,11-/m0/s1

• InChIKey:
• ZZKPCAVNDNPENO-QWRGUYRKSA-N

• (2S,4S)-Methyl 4-phenoxypyrrolidine-2-carboxylate is a useful research compound. Its molecular formula is C12H15NO3 and its molecular weight is 221.25 g/mol. The purity is usually 95%.

4-[(5-Methyl-1h-Pyrazol-3-Yl)amino]-2-Phenylphthalazin-1(2h)-One

In Stock

• CAS RN:
• 880487-62-7

• Formula:
• C18H15N5O

• InChI:
• InChI=1S/C18H15N5O/c1-12-11-16(21-20-12)19-17-14-9-5-6-10-15(14)18(24)23(22-17)13-7-3-2-4-8-13/h2-11H,1H3,(H2,19,20,21,22)

• InChIKey:
• DSDIWWSXOOXFSI-UHFFFAOYSA-N

• Three Aurora kinases, A-C, are involved in phosphorylation events that are critical for the completion of mitosis. Aurora A, involved in centrosomal assembly and acentrosomal spindle assembly, is overexpressed in many tumors. Phthalazinone pyrazole is a potent inhibitor of Aurora A kinase (IC50 = 31 nM). It does not inhibit Aurora B kinase at doses up to 100 μM. Phthalazinone pyrazole inhibits the proliferation of HCT116, COLO 205, and MCF-7 cells (IC50 = 7.8, 2.9, and 1.6 μM, respectively).
  

2-[2-(1H-pyrazol-4-yl)ethyl]-1H-isoindole-1,3(2H)-dione

In Stock

• CAS RN:
• 1195687-62-7

• Formula:
• C13H11N3O2

• InChI:
• InChI=1S/C13H11N3O2/c17-12-10-3-1-2-4-11(10)13(18)16(12)6-5-9-7-14-15-8-9/h1-4,7-8H,5-6H2,(H,14,15)

• InChIKey:
• FLPXNNZKIUNNPQ-UHFFFAOYSA-N

• 2-[2-(1H-pyrazol-4-yl)ethyl]-1H-isoindole-1,3(2H)-dione is a useful research compound. Its molecular formula is C13H11N3O2 and its molecular weight is 241.24 g/mol. The purity is usually 95%.

5-Bromo-2-(difluoromethyl)-4-methoxypyrimidine

Usually In Stock

• CAS RN:
• 2248287-62-7

• Formula:
• C6H5BrF2N2O

• InChI:
• InChI=1S/C6H5BrF2N2O/c1-12-6-3(7)2-10-5(11-6)4(8)9/h2,4H,1H3

• InChIKey:
• TWIJZLXUCHMSQB-UHFFFAOYSA-N

• 5-Bromo-2-(difluoromethyl)-4-methoxypyrimidine is a useful research compound. Its molecular formula is C6H5BrF2N2O and its molecular weight is 239.02. The purity is usually 95%.

[3-[(5-Methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]-(4-morpholin-4-ylphenyl)methanone

Usually In Stock

• CAS RN:
• 2379987-62-7

• Formula:
• C22H28N4O3

• InChI:
• InChI=1S/C22H28N4O3/c1-17-13-23-22(24-14-17)29-16-18-3-2-8-26(15-18)21(27)19-4-6-20(7-5-19)25-9-11-28-12-10-25/h4-7,13-14,18H,2-3,8-12,15-16H2,1H3

• InChIKey:
• OYMVZQGUHKONRP-UHFFFAOYSA-N

• [3-[(5-Methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]-(4-morpholin-4-ylphenyl)methanone is a useful research compound. Its molecular formula is C22H28N4O3 and its molecular weight is 396.491. The purity is usually 95%.

Cyanine7 alkyne

• CAS RN:
• 1954687-62-7

• Formula:
• C40H48ClN3O

• InChI:
• InChI=1S/C40H47N3O.ClH/c1-7-27-41-38(44)22-9-8-14-28-43-35-21-13-11-19-33(35)40(4,5)37(43)26-24-31-17-15-16-30(29-31)23-25-36-39(2,3)32-18-10-12-20-34(32)42(36)6;/h1,10-13,18-21,23-26,29H,8-9,14-17,22,27-28H2,2-6H3;1H

• InChIKey:
• YTVUOGKCIKICCK-UHFFFAOYSA-N

• Alkyne derivative of Cyanine7, a near infrared fluorophore, analog of Cy7®. The alkyne can be conjugated to a variety of azides via copper-catalyzed Click chemistry. The dye has limited solubility in water, but it can be successfully conjugated in aqueous buffers with the addition of DMSO or DMF.